![molecular formula C16H12ClN3O3S2 B2556676 N-(5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide CAS No. 1351644-58-0](/img/structure/B2556676.png)
N-(5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain several structural components, including a chlorothiophene, a tetrahydrothiazolopyridine, and a furan. Chlorothiophenes are aromatic organic compounds that contain sulfur and chlorine atoms, and they’re often used in the synthesis of pharmaceuticals . Tetrahydrothiazolopyridines are a type of heterocyclic compound that contain nitrogen and sulfur atoms, and they’re often found in bioactive compounds . Furans are a class of aromatic compounds that contain a five-membered ring with four carbon atoms and one oxygen atom .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s overall stability and possibly its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its structural components. For example, the presence of the chloro group could increase its density and boiling point compared to the parent thiophene .Scientific Research Applications
Synthesis and Reactivity
- The compound has been involved in studies exploring the synthesis and reactivity of similar compounds. For example, Aleksandrov and El’chaninov (2017) investigated the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, which shares some structural similarities. This study involved the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by oxidation and electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).
Chemical Transformations
- Research has also focused on novel transformations of chemical groups in compounds with similar structures. For instance, Pokhodylo et al. (2010) studied transformations in Gewald thiophenes, which are structurally related. Their research included the synthesis of new 2-azidothiophenes and their use in anionic domino reactions (Pokhodylo et al., 2010).
Pharmaceutical Applications
- In the pharmaceutical domain, certain derivatives of similar compounds have been studied for potential medical applications. For example, Haginoya et al. (2004) investigated 1-(6-chloronaphthalen-2-yl)sulfonyl-4-(4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carbonyl)piperazines for their in vitro inhibitory activities against factor Xa and coagulation (Haginoya et al., 2004).
Novel Synthetic Pathways
- Studies have also explored new synthetic pathways involving furan and thiophene derivatives. For example, Youssef et al. (2012) reported on the synthesis of isothiazolopyridines and pyridothiazines using microwave techniques, highlighting the versatility and efficiency of these methods in synthesizing compounds with complex structures (Youssef et al., 2012).
Molecular Structure Analysis
- Research on the molecular structure and synthesis of related compounds, such as Dyachenko et al.'s (2019) work on thieno[2,3-b]pyridines, provides insights into the structural aspects and potential reactivity of similar compounds (Dyachenko et al., 2019).
Anticonvulsant Activity Evaluation
- Compounds structurally related to the given chemical have been evaluated for their anticonvulsant activities. For example, Ohkubo et al. (1996) synthesized and tested 4,5,6,7-tetrahydrothieno[3,2-c]pyridines for their effectiveness against seizures induced by N-methyl-D-aspartate in mice (Ohkubo et al., 1996).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[5-(5-chlorothiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O3S2/c17-13-4-3-11(24-13)15(22)20-6-5-9-12(8-20)25-16(18-9)19-14(21)10-2-1-7-23-10/h1-4,7H,5-6,8H2,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLHNQJVTVDAQQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=CO3)C(=O)C4=CC=C(S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.